Cas no 459421-94-4 (9-(2-chlorophenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one)

• Product Name: 9-(2-chlorophenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• CAS No: 459421-94-4
• MF: C₁₅H₁₃ClN₄O
• MW: 300.742921590805
• CID: 6019954
• PubChem ID: 4691265
• Update Time: 2025-05-20

9-(2-chlorophenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• 9-(2-chlorophenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• 9-(2-chlorophenyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
• [1,2,4]Triazolo[5,1-b]quinazolin-8(1H)-one, 9-(2-chlorophenyl)-5,6,7,9-tetrahydro-
• AKOS016400648
• MFCD02971632
• F1038-0403
• 9-(2-chlorophenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• Oprea1_483459
• SR-01000587138
• 459421-94-4
• Oprea1_795072
• SR-01000587138-1
• 9-(2-chlorophenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
• AKOS002376554
• 9-(2-chlorophenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one
• EU-0032143

• Inchi： 1S/C15H13ClN4O/c16-10-5-2-1-4-9(10)14-13-11(6-3-7-12(13)21)19-15-17-8-18-20(14)15/h1-2,4-5,8,14H,3,6-7H2,(H,17,18,19)
• InChI Key： ZPKHOHZLBGFZIR-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(C2=CC=CC=C2Cl)N2NC=NC=12

Computed Properties

• Exact Mass: 300.0777887g/mol
• Monoisotopic Mass: 300.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 510.6±60.0 °C(Predicted)
• pka: 2.50±0.40(Predicted)

Additional information on 9-(2-chlorophenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one

9-(2-Chlorophenyl)-4H,5H,6H,7H,8H,9H-1,2,4-Triazolo[3,2-b]Quinazolin-8-One: A Comprehensive Overview

The compound with CAS No. 459421-94-4, commonly referred to as 9-(2-chlorophenyl)-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[3,2-b]quinazolin-8-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazolopyrimidines and exhibits unique structural and functional properties that make it a promising candidate for various applications.

Structural Analysis and Synthesis

The molecular structure of 9-(2-chlorophenyl)-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[3,2-b]quinazolin-8-one is characterized by a fused bicyclic system consisting of a quinazoline ring and a triazole ring. The presence of the chlorine atom at the para position of the phenyl group introduces electronic effects that enhance the compound's stability and reactivity. Recent studies have demonstrated that this compound can be synthesized via a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis pathway has been optimized to achieve high yields and purity levels.

Pharmacological Properties and Applications

Research into the pharmacological properties of 9-(2-chlorophenyl)-4H... has revealed its potential as a bioactive molecule with applications in drug discovery. The compound exhibits selective inhibitory activity against certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. Additionally, it has shown promise as a modulator of ion channels involved in pain signaling pathways. These findings underscore its potential role in the development of novel therapeutic agents.

Materials Science Applications

Beyond its pharmacological applications,9-(2-chlorophenyl)-4... has also been explored for its potential in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in organic electronics. Recent studies have demonstrated that this compound can serve as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable charge-transfer complexes makes it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Environmental Impact and Safety Considerations

As with any chemical compound,9-(2-chlorophenyl)-... must be handled with care to ensure safety and minimize environmental impact. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity; however,further research is required to fully understand its long-term effects on human health and ecosystems.

Conclusion

In conclusion,9-(2-chlorophenyl)-...(CAS No. 459421-94-4) stands out as a versatile molecule with diverse applications across multiple scientific disciplines.The combination of its unique structural features,recent advancements in synthesis techniques,and promising bioactivity profiles positions this compound as a valuable asset for future research endeavors.